Cas no 1037765-43-7 (Ethyl 3-amino-5-(ethylthio)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 3-amino-5-(ethylthio)-1H-pyrazole-4-carboxylate
• CAS No: 1037765-43-7
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 6789348
• PubChem ID: 3661172
• Update Time: 2024-06-21

Ethyl 3-amino-5-(ethylthio)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1037765-43-7
• AKOS019048926
• Ethyl 3-amino-5-(ethylthio)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H13N3O2S/c1-3-13-8(12)5-6(9)10-11-7(5)14-4-2/h3-4H2,1-2H3,(H3,9,10,11)
• InChI Key： YFTTUVGQEGWWPZ-UHFFFAOYSA-N
• SMILES： S(CC)C1C(C(=O)OCC)=C(N)NN=1

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų